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Compound of Interest

Compound Name: SNT-207858

Cat. No.: B12426371 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

The following provides critical safety and logistical guidance for the proper disposal of SNT-
207858 (CAS No. 1104080-42-3), a selective melanocortin-4 (MC-4) receptor antagonist

utilized in research.[1][2] Adherence to these procedures is essential for maintaining laboratory

safety and ensuring environmental compliance. Given that a specific Safety Data Sheet (SDS)

for SNT-207858 is not publicly available, these guidelines are based on general best practices

for the disposal of potent, chlorinated organic research compounds.

I. Hazard Assessment and Characterization
While detailed toxicological data for SNT-207858 is not fully available, its chemical structure

and intended biological activity necessitate a cautious approach. As a potent, bioactive

molecule, it should be handled as a potentially hazardous substance.

Key Considerations:

Bioactivity: As a melanocortin-4 receptor antagonist, it is designed to have specific biological

effects.[2]

Chemical Composition: The presence of chlorine in its molecular formula (C₃₂H₄₅Cl₄N₅O₃)

suggests that it should be treated as a chlorinated organic compound for disposal purposes.

[1][2]
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Physical Form: Typically supplied as a solid, it may become an inhalation hazard if dust is

generated.

Quantitative Data Summary:

Property Value Reference

CAS Number 1104080-42-3 [1][2]

Molecular Formula C₃₂H₄₅Cl₄N₅O₃ [1][2]

Application For research use only [2]

II. Personal Protective Equipment (PPE) and Handling
Strict adherence to safety protocols is mandatory when handling SNT-207858 to minimize

exposure risk.

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.

III. Step-by-Step Disposal Protocol
The disposal of SNT-207858 must comply with local, state, and federal regulations. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Waste Segregation:

Solid Waste:
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Place unused or expired SNT-207858 in a clearly labeled, sealed container designated

for "Chlorinated Solid Chemical Waste."

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

disposed of in this container.

Liquid Waste:

If SNT-207858 is dissolved in a solvent, the resulting solution must be disposed of as

"Chlorinated Liquid Chemical Waste."

Do not mix with non-halogenated waste streams.

Ensure the waste container is compatible with the solvent used.

Container Labeling:

All waste containers must be clearly labeled with:

The full chemical name: "SNT-207858"

The words "Hazardous Waste"

The primary hazards (e.g., "Toxic," "Bioactive")

The concentration of the chemical in solution (if applicable)

The date the waste was first added to the container.

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Arranging for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.
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Do not attempt to dispose of SNT-207858 down the drain or in regular trash.

IV. Spill and Decontamination Procedures
In the event of a spill, immediate and appropriate action is crucial.

Small Spills (Solid):

Gently cover the spill with an absorbent material to avoid raising dust.

Wearing appropriate PPE, carefully sweep the material into a designated hazardous waste

container.

Decontaminate the area with a suitable laboratory detergent and then wipe with 70%

ethanol.

Dispose of all cleanup materials as hazardous waste.

Small Spills (Liquid):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbent material into a sealed, labeled hazardous waste container.

Decontaminate the spill area as described above.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS office immediately.

Prevent others from entering the area.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of SNT-207858.
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SNT-207858 Disposal Workflow
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Liquid

Include Contaminated PPE and Materials

Label Container Correctly

Store in Designated Secure Area

Contact EHS for Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12426371?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the decision-making process for the safe disposal of SNT-
207858.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

